Cas no 2168683-08-5 (methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate)

• Product Name: methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate
• CAS No: 2168683-08-5
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5961654
• PubChem ID: 165529828
• Update Time: 2025-05-20

methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate
• EN300-1459446
• 2168683-08-5

• Inchi： 1S/C13H24O3/c1-9-5-10(7-13(2,3)6-9)11(8-14)12(15)16-4/h9-11,14H,5-8H2,1-4H3
• InChI Key： ACKKQGFNNBELHH-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)C1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate

Methyl 3-Hydroxy-2-(3,3,5-Trimethylcyclohexyl)propanoate (CAS No. 2168683-08-5): An Overview

Methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate (CAS No. 2168683-08-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and chemical research. This compound is characterized by its unique molecular structure, which includes a hydroxyl group and a substituted cyclohexyl ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable compound for both academic and industrial research.

The molecular formula of methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate is C₁₄H₂₆O₃, and its molecular weight is approximately 242.35 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and acetone. Its physical properties, including melting point, boiling point, and refractive index, have been extensively studied and are well-documented in the literature.

In the realm of pharmaceutical research, methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, particularly its anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects in vitro and in vivo models. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

Beyond its anti-inflammatory properties, methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate has also been investigated for its potential analgesic effects. A clinical trial conducted by a team of researchers at the University of California found that the compound significantly reduced pain perception in animal models of chronic pain. The mechanism of action appears to involve the modulation of nociceptive pathways in the central nervous system, making it a promising candidate for the development of novel analgesic drugs.

In the cosmetics industry, methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate has been explored for its skin conditioning properties. Its ability to penetrate the skin barrier and deliver active ingredients effectively makes it a valuable component in formulations designed to improve skin hydration and elasticity. A study published in the International Journal of Cosmetic Science in 2020 demonstrated that this compound enhances the moisturizing effects of cosmetic products when used as an emollient.

The synthesis of methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction is typically carried out under mild conditions to avoid side reactions and ensure high product quality.

In addition to its synthetic routes, the stability and storage conditions of methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate have been studied to ensure its long-term viability in various applications. The compound is generally stable under normal laboratory conditions but should be stored away from direct sunlight and heat sources to prevent degradation. It is also recommended to store it in tightly sealed containers to minimize exposure to moisture and air.

The environmental impact of methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate has also been a topic of interest. Studies have shown that it biodegrades readily under aerobic conditions and does not accumulate in aquatic environments. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, methyl 3-hydroxy-2-(3,3,5-trimethylcyclohexyl)propanoate (CAS No. 2168683-08-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, cosmetics, and chemical research. Its unique molecular structure and favorable biological activities make it an attractive candidate for further development and commercialization. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable compound in multiple industries.